Cas no 2138038-92-1 (tert-butyl N-[3-(2-ethoxyacetyl)pyridin-2-yl]carbamate)

• Product Name: tert-butyl N-[3-(2-ethoxyacetyl)pyridin-2-yl]carbamate
• CAS No: 2138038-92-1
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 6313344
• PubChem ID: 165844194
• Update Time: 2025-10-31

tert-butyl N-[3-(2-ethoxyacetyl)pyridin-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2138038-92-1
• EN300-1145925
• tert-butyl N-[3-(2-ethoxyacetyl)pyridin-2-yl]carbamate

• Inchi： 1S/C14H20N2O4/c1-5-19-9-11(17)10-7-6-8-15-12(10)16-13(18)20-14(2,3)4/h6-8H,5,9H2,1-4H3,(H,15,16,18)
• InChI Key： NXYGUOKECDNTPM-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=CN=1)C(COCC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-[3-(2-ethoxyacetyl)pyridin-2-yl]carbamate

tert-butyl N-[3-(2-ethoxyacetyl)pyridin-2-yl]carbamate: A Comprehensive Overview

tert-butyl N-[3-(2-ethoxyacetyl)pyridin-2-yl]carbamate, also known by its CAS number 2138038-92-1, is a compound of significant interest in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of tert-butyl N-[3-(2-ethoxyacetyl)pyridin-2-yl]carbamate is characterized by a pyridine ring substituted with a 2-ethoxyacetyl group at the 3-position and a tert-butyl carbamate group at the 2-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable molecule for both academic research and industrial applications. The pyridine ring, being aromatic and electron-deficient, plays a crucial role in determining the reactivity of the compound.

Recent studies have highlighted the potential of tert-butyl N-[3-(2-ethoxyacetyl)pyridin-2-yl]carbamate as a precursor in the synthesis of bioactive compounds. Its ability to undergo various transformations, such as nucleophilic substitutions and cycloadditions, has made it a versatile building block in organic synthesis. For instance, researchers have utilized this compound to synthesize novel heterocyclic structures with potential applications in drug discovery.

In terms of synthesis, tert-butyl N-[3-(2-ethoxyacetyl)pyridin-2-yl]carbamate can be prepared via a multi-step process involving Friedel-Crafts acylation and subsequent carbamate formation. The reaction conditions are optimized to ensure high yield and purity, making it feasible for large-scale production. The stability of the compound under various storage conditions has also been extensively studied, confirming its suitability for long-term use in industrial settings.

The physicochemical properties of tert-butyl N-[3-(2-ethoxyacetyl)pyridin-2-yl]carbamate have been thoroughly investigated. Its melting point, boiling point, and solubility characteristics are well-documented, providing essential data for its handling and application in different chemical processes. Additionally, spectroscopic analyses, including IR and NMR spectroscopy, have been employed to confirm its structure and purity.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and selectivity of tert-butyl N-[3-(2-ethoxyacetyl)pyridin-2-yl]carbamate in various chemical reactions. These computational studies have provided valuable insights into its electronic structure and interaction with other molecules, paving the way for innovative applications in catalysis and materials science.

In conclusion, tert-butyl N-[3-(2-ethoxyacetyl)pyridin-2-yl]carbamate, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its potential applications span across multiple domains, from pharmaceuticals to agrochemicals. As research progresses, we can expect further discoveries that will enhance our understanding of this compound's capabilities and expand its utility in diverse industries.